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The PI3K/Akt Signaling Pathway

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: PF-AKT400
Cat. No.: S548344

To understand how PF-AKT400 works, it's helpful to first look at the pathway it inhibits. The diagram
below illustrates the core PI3K/Akt signaling cascade [1].
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PI3K/Akt Signaling Pathway Activation
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This pathway is critically involved in regulating cell growth, proliferation, survival, and metabolism. Its

dysregulation is a common feature in various human diseases, including cancer, making it a major
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therapeutic target [1].

Profile of PF-AKT400

PF-AKT400 is characterized as a broadly selective, potent, and ATP-competitive inhibitor of Akt [2] [3].

The core quantitative data available from the search results is its selectivity profile, summarized in the table

below.

Attribute

Value | Description

Primary Target

ICso for PKBa (Aktl)

Selectivity Comparison

ICso0 for PKA

Molecular Formula

Molecular Weight

Mechanism

Need Custom Synthesis?

Akt (PKBa)

0.5 nM [2] [3]

900-fold greater selectivity for PKBa over PKA [2] [3]

450 nM [2] [3]

C20H22F2N60 [2] [3]

400.43 g/mol [2] [3]

ATP-competitive inhibitor [2] [3]

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [The PI3K/Akt Signaling Pathway]. Smolecule, [2026]. [Online
PDF]. Available at: [https://www.smolecule.com/products/b548344#pf-akt400-specificity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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